ethyl 2-(2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 2-[[2-[1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]indol-3-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C27H31N3O5S/c1-4-34-27(33)20-9-5-7-11-22(20)28-25(31)17-36-24-15-29(23-12-8-6-10-21(23)24)16-26(32)30-13-18(2)35-19(3)14-30/h5-12,15,18-19H,4,13-14,16-17H2,1-3H3,(H,28,31)
• InChI Key: GEVIFBAVFFSARM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CSC2=CN(C3=CC=CC=C32)CC(=O)N4CC(OC(C4)C)C
• Molecular Formula: C27H31N3O5S
• Molecular Weight: 509.6 g/mol

Description

The compound appears to contain a morpholine ring, which is a common feature in many pharmaceuticals. Morpholine is a heterocyclic organic compound, featuring both amine and ether functional groups. Specifically, the compound you mentioned seems to contain a 2,6-dimethylmorpholine moiety.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the morpholine ring and various other functional groups. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Morpholine itself is a colorless liquid with a weak ammonia-like odor.

Scientific Research Applications

Antimicrobial Activity

• Ethyl 2-[2-({1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}sulfanyl)acetamido]benzoate and its derivatives have been investigated for their antimicrobial properties. .

Antiviral Activity

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Medicinal Chemistry and Drug Development

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Solubility Enhancement

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Crystallography and Structural Confirmation

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Chemical Synthesis and Methodology

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Mechanism of Action

The mechanism of action would depend on the specific use of the compound. Morpholine derivatives are found in a variety of pharmaceuticals and can have a wide range of biological activities.

Safety and Hazards

The safety and hazards would depend on the exact structure of the compound. Morpholine and its derivatives can be irritants and should be handled with care.

Future Directions

The future directions for research would depend on the specific properties and potential uses of the compound. Morpholine derivatives are a rich field for research due to their wide range of biological activities.